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Compound of Interest

Compound Name: Ammonium trifluoroacetate

Cat. No.: B7768052 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety, handling, and hazards associated with

ammonium trifluoroacetate (ATFA). The information is intended for professionals in research

and development who may work with this compound.

Chemical and Physical Properties
Ammonium trifluoroacetate is a white crystalline solid.[1] It is the ammonium salt of

trifluoroacetic acid (TFA). Due to the strong electron-withdrawing nature of the trifluoromethyl

group, the trifluoroacetate anion is stabilized, making TFA a much stronger acid than acetic

acid.[2][3] This property is important to consider in its handling and reactivity.

Table 1: Physical and Chemical Properties of Ammonium Trifluoroacetate
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Property Value References

CAS Number 3336-58-1 [4]

Molecular Formula C₂H₄F₃NO₂ [4][5]

Molecular Weight 131.05 g/mol [5]

Appearance White crystalline solid [1]

Melting Point 123-125 °C [4]

Water Solubility 0.1 g/mL at 25 °C [4]

Flash Point Not applicable [4]

Hazard Identification and Classification
Ammonium trifluoroacetate is classified as a hazardous substance. The primary hazards are

related to irritation of the skin, eyes, and respiratory system.[6][7]

Table 2: GHS Hazard Classification for Ammonium Trifluoroacetate

Hazard Class Category Hazard Statement References

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[6][7]

Serious Eye

Damage/Eye Irritation
Category 2A

H319: Causes serious

eye irritation
[6][7]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation
[6][7]

Toxicology and Health Effects
While extensive toxicological data for ammonium trifluoroacetate is not available, the primary

health concerns are associated with its irritant properties.[5][6] The toxicity of the
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trifluoroacetate (TFA) anion has been studied more broadly, often in the context of it being a

metabolite of certain fluorinated compounds.[8][9]

Acute Effects: Direct contact can cause irritation to the skin and serious irritation to the eyes.

[6] Inhalation of dust may lead to respiratory tract irritation.[5][6]

Chronic Effects: There is no data available to indicate that ammonium trifluoroacetate is

carcinogenic, mutagenic, or a reproductive toxin.[5][6]

Systemic Toxicity: While trifluoroacetic acid is structurally similar to hydrofluoric acid (HF), it

does not appear to cause the same systemic toxicity, such as electrolyte abnormalities

(hypocalcemia, hypomagnesemia) that can lead to cardiac dysrhythmias.[10] However, as

with any chemical, ingestion of large quantities could potentially lead to adverse systemic

effects.[11]

Table 3: Toxicological Data Summary

Metric Value Species Route References

LD50 (Oral) No data available - - [6]

LD50 (Dermal) No data available - - [6]

LC50 (Inhalation) No data available - - [6]

Experimental Protocols and Safe Handling
Proper handling procedures are crucial to minimize exposure and ensure a safe working

environment.

Engineering Controls
Work should be conducted in a well-ventilated area.[5][7]

For procedures that may generate dust, a fume hood should be used.[5]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[7][12]
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Personal Protective Equipment (PPE)
A risk assessment should be conducted for any procedure involving ammonium
trifluoroacetate to determine the appropriate level of PPE.

Eye Protection: Chemical safety goggles or glasses are mandatory.[4][12]

Hand Protection: Wear suitable chemical-resistant gloves. Gloves should be inspected

before use and disposed of properly after handling the substance.[4]

Skin and Body Protection: A lab coat or other protective clothing should be worn.[11]

Respiratory Protection: If dust is generated and engineering controls are not sufficient, a

NIOSH-approved respirator (such as a type N95) should be used.[5]

General Hygiene Practices
Avoid contact with skin, eyes, and clothing.[6]

Do not breathe dust.[5]

Wash hands thoroughly after handling the compound.[6]

Contaminated clothing should be removed and washed before reuse.[6]

First Aid Measures
In the event of exposure, immediate action is necessary.

Inhalation: Move the person to fresh air. If breathing is difficult or they feel unwell, seek

medical attention.[5][6]

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin with

plenty of water. If skin irritation occurs, get medical advice.[4][6]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do so. Continue rinsing. If eye irritation persists, seek immediate

medical attention from an ophthalmologist.[4][6]
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Ingestion: Do NOT induce vomiting. Rinse mouth with water and have the victim drink one or

two glasses of water. Never give anything by mouth to an unconscious person. Seek

immediate medical advice.[4][5]

Storage and Disposal
Storage

Store in a cool, dry, and well-ventilated place.[6][12]

Keep the container tightly closed to prevent moisture absorption as the material can be

hygroscopic.[4][12]

Store locked up.[6]

Incompatible materials to avoid include strong oxidizing agents, strong acids, and strong

bases.[6][12]

Disposal
Disposal of ammonium trifluoroacetate must be in accordance with all applicable federal,

state, and local regulations.[6]

Do not mix with other waste.[6]

Surplus and non-recyclable solutions should be offered to a licensed disposal company.[5]

Contaminated packaging should be handled and disposed of as the product itself.[5][6]

Accidental Release Measures
Personal Precautions: Evacuate the area. Avoid substance contact and inhalation of dust.

Ensure adequate ventilation.[4][5]

Environmental Precautions: Prevent the product from entering drains.[5][6]

Containment and Cleanup: For dry spills, carefully sweep up or scoop the material without

creating dust. Place it in a suitable, closed container for disposal. Clean the affected area

thoroughly.[4][5]
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Visualized Workflows and Relationships
Hazard Mitigation Workflow
This diagram illustrates the logical flow from hazard identification to the implementation of

control measures.

Risk Assessment

Control Measures

Safe Handling

Identify Hazard
(Irritant)

Assess Exposure Risk
(Inhalation, Dermal, Eye)

Engineering Controls
(Fume Hood, Ventilation)

Implement

Personal Protective
Equipment (PPE)

Select

Administrative Controls
(SOPs, Training)

Develop

Safe Work Practice

Click to download full resolution via product page

Caption: Logical workflow for hazard mitigation.

First-Aid Response Protocol
This diagram outlines the immediate actions to be taken in case of different types of exposure

to ammonium trifluoroacetate.
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Exposure Route

Immediate Action

Follow-up

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Remove Clothing
Rinse with Water
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(15+ min)
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Seek Medical Advice/
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Click to download full resolution via product page

Caption: First-aid response for various exposure routes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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